molecular formula C20H12Cl2N2OS B416804 N-[3-(1,3-benzothiazol-2-yl)phenyl]-2,5-dichlorobenzamide CAS No. 313962-20-8

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2,5-dichlorobenzamide

Cat. No.: B416804
CAS No.: 313962-20-8
M. Wt: 399.3g/mol
InChI Key: DLFDXWVVFRDHJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[3-(1,3-benzothiazol-2-yl)phenyl]-2,5-dichlorobenzamide” is a chemical compound with the molecular formula C14H9ClN2OS . It is a derivative of benzothiazole, a bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products . Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, anti-inflammatory activities .


Synthesis Analysis

The synthesis of benzothiazole derivatives involves the coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl) . The compounds are synthesized in excellent yields .


Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is corroborated on the basis of IR, 1H NMR, Mass, and elemental analysis data . The structure–activity relationship (SAR) models correlate molecular chemical structure to biological activity .


Chemical Reactions Analysis

Benzothiazole derivatives are synthesized through a series of chemical reactions, including Ullmann-type C-S bond coupling and subsequent Wittig reaction . The reaction conditions and the choice of solvent can significantly influence the yield and properties of the synthesized compounds .


Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 288.758 . The compound has a density of 1.5±0.1 g/cm3, a molar refractivity of 109.5±0.3 cm3, and a polar surface area of 70 Å2 .

Future Directions

Benzothiazole derivatives have been associated with a broad spectrum of pharmaceutical activity profile . Therefore, future research could focus on exploring the potential applications of “N-[3-(1,3-benzothiazol-2-yl)phenyl]-2,5-dichlorobenzamide” in various fields, including medicinal chemistry, pharmacology, and drug development.

Properties

IUPAC Name

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2,5-dichlorobenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H12Cl2N2OS/c21-13-8-9-16(22)15(11-13)19(25)23-14-5-3-4-12(10-14)20-24-17-6-1-2-7-18(17)26-20/h1-11H,(H,23,25)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLFDXWVVFRDHJI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)NC(=O)C4=C(C=CC(=C4)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H12Cl2N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.